Cas no 1248642-65-0 (6-methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid)

• Product Name: 6-methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid
• CAS No: 1248642-65-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5747783
• PubChem ID: 62709957
• Update Time: 2025-06-13

6-methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1449531
• 6-Methyl-2-(prop-2-yn-1-ylamino)nicotinic acid
• 1248642-65-0
• CS-0289574
• 6-methyl-2-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylicacid
• AKOS012002326
• 6-methyl-2-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid
• 6-methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid

• Inchi： 1S/C10H10N2O2/c1-3-6-11-9-8(10(13)14)5-4-7(2)12-9/h1,4-5H,6H2,2H3,(H,11,12)(H,13,14)
• InChI Key： ACHCRCBFIMDISU-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C)N=C1NCC#C)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid

Comprehensive Analysis of 6-methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid (CAS 1248642-65-0)

In the rapidly evolving field of pharmaceutical and chemical research, 6-methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid (CAS 1248642-65-0) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine-carboxylic acid backbone and propargylamine side chain, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel bioactive molecules.

The compound's CAS number 1248642-65-0 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, 6-methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid, reflects the integration of a methyl group at the 6-position and a propargylamine moiety at the 2-position of the pyridine ring. Such structural features are often associated with enhanced binding affinity in medicinal chemistry, making this compound a valuable scaffold for designing enzyme inhibitors or receptor modulators.

Recent trends in AI-driven drug discovery have amplified interest in 6-methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid, as computational models highlight its potential as a pharmacophore in neurodegenerative disease research. Online searches for "pyridine derivatives in CNS drug development" or "propargylamine-based therapeutics" frequently reference this compound, underscoring its relevance in addressing current healthcare challenges. Its carboxylic acid functionality further enables salt formation, improving solubility—a key consideration in modern formulation strategies.

From a synthetic chemistry perspective, the prop-2-yn-1-yl (propargyl) group in CAS 1248642-65-0 offers opportunities for click chemistry applications, a technique widely discussed in "bioconjugation methods" searches. This aligns with industry demand for efficient molecular tagging and protein-ligand conjugation technologies. Analytical studies using HPLC-MS and NMR confirm the compound's stability under physiological conditions, a frequently queried topic in "small molecule characterization" forums.

Environmental and safety profiles of 6-methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid are also subjects of scrutiny, reflecting broader societal concerns about green chemistry. While not classified as hazardous, its biodegradation pathways are being investigated—a response to popular queries like "eco-friendly pharmaceutical intermediates." The compound's logP value and hydrogen bonding capacity, often analyzed in "ADMET prediction" studies, suggest favorable pharmacokinetic properties for further development.

In material science, the conjugated π-system of this aminopyridine derivative attracts attention for organic electronics applications. Patent analyses reveal growing interest in its use as a ligand in catalytic systems or monomer for functional polymers—topics trending in "smart material design" discussions. The CAS 1248642-65-0 registry ensures proper citation in such interdisciplinary research, addressing academic integrity concerns prevalent in "chemical reproducibility" debates.

As regulatory landscapes evolve, proper documentation of 6-methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid becomes paramount. Laboratories frequently search for "GMP-compliant synthesis protocols" and "ICH stability guidelines" when working with this compound. Its melting point and spectral data (commonly requested in peer reviews) are now systematically archived in digital repositories, facilitating collaborative research efforts across institutions.

The future trajectory of CAS 1248642-65-0 research appears closely tied to advancements in high-throughput screening technologies and fragment-based drug design. With increasing publications referencing its hydrogen bond acceptor/donor ratio—a hot topic in "molecular docking" optimization—this compound exemplifies how classical chemical scaffolds can find new relevance through contemporary computational approaches. Proper handling and storage conditions, often searched as "chemical stability best practices," remain essential considerations for researchers exploring its full potential.